Cas no 156130-41-5 ((S)-2-Benzyl-3-((3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl)propanoic acid)

(S)-2-Benzyl-3-((3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl)propanoic acid structure
156130-41-5 structure
Product Name:(S)-2-Benzyl-3-((3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl)propanoic acid
CAS No:156130-41-5
MF:C23H29NO3
MW:367.481266736984
CID:824953
PubChem ID:9951118
Update Time:2024-11-01

(S)-2-Benzyl-3-((3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Benzyl-3-((3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl)propanoic acid
    • ADL 08-0011
    • ALVIMOPAN AMIDE HYDROLYZED METABOLITE
    • (alphaS,3R,4R)-4-(3-Hydroxyphenyl)-3,4-dimethyl-alpha-(phenylmethyl)-1-piperidinepropanoic acid
    • Alvimopan Metabolite
    • AlviMopan Metabolite (ADL 08-0011)
    • (R)-2-Benzyl-3-[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl]propanoic acid
    • (S)-2-benzyl-3-[(3R,4R)-4-(3-Hydroxyphenyl)-3,4-diMethylpiperidin-1-yl]propanoic acid
    • (αS,3R,4R)-4-(3-Hydroxyphenyl)-3,4-diMethyl-α-(phenylMethyl)-1-piperidinepropanoic Acid
    • [3R-[1(S*),3α,4α]]-4-(3-Hydroxyphenyl)-3,4-diMethyl-α-(phenylMethyl)-1- piperidinepropanoic Acid
    • (R)-2-Benzyl-3-[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl]propanoic acid(for Alvimopan)
    • ADL-08-0011
    • CHEMBL4441036
    • (2S)-2-benzyl-3-[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl]propanoic acid
    • (s)-2-benzyl-3-[(3r,4r)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl] propionic acid
    • SCHEMBL3770460
    • Alvimopan Metabolite Labeled d7
    • 1-PIPERIDINEPROPANOIC ACID, 4-(3-HYDROXYPHENYL)-3,4-DIMETHYL-.ALPHA.-(PHENYLMETHYL)-, (3R-(1(S*),3.ALPHA.,4.ALPHA.))-
    • (S)-2-Benzyl-3-((3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl)propanoicacid
    • ADL-08-0011, (+)-
    • AMIDE HYDROLYSIS METABOLITE OF ALVIMOPAN
    • 3I1G16537O
    • ALVIMOPAN METABOLITE H3
    • J-009277
    • KSBSLJKYJXTATP-WCAVRKLYSA-N
    • 1-Piperidinepropanoic acid, 4-(3-hydroxyphenyl)-3,4-dimethyl-alpha-(phenylmethyl)-, (alphaS,3R,4R)-
    • UNII-3I1G16537O
    • DB-336332
    • AKOS016004118
    • 1-Piperidinepropanoic acid, 4-(3-hydroxyphenyl)-3,4-dimethyl-alpha-(phenylmethyl)-, (3R-(1(S*),3alpha,4alpha))-
    • 156130-41-5 (unlabeled)
    • BDBM50529523
    • Q27257241
    • DTXSID30433261
    • 156130-41-5
    • 1-PIPERIDINEPROPANOIC ACID, 4-(3-HYDROXYPHENYL)-3,4-DIMETHYL-.ALPHA.-(PHENYLMETHYL)-, (.ALPHA.S,3R,4R)-
    • Inchi: 1S/C23H29NO3/c1-17-15-24(12-11-23(17,2)20-9-6-10-21(25)14-20)16-19(22(26)27)13-18-7-4-3-5-8-18/h3-10,14,17,19,25H,11-13,15-16H2,1-2H3,(H,26,27)/t17-,19-,23+/m0/s1
    • InChI Key: KSBSLJKYJXTATP-WCAVRKLYSA-N
    • SMILES: OC1=CC=CC(=C1)[C@]1(C)CCN(C[C@@H](C(=O)O)CC2C=CC=CC=2)C[C@@H]1C

Computed Properties

  • Exact Mass: 367.21500
  • Monoisotopic Mass: 367.21474379g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 60.8Ų

Experimental Properties

  • Density: 1.131
  • PSA: 60.77000
  • LogP: 3.87310

(S)-2-Benzyl-3-((3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl)propanoic acid Pricemore >>

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